Cas no 2484872-84-4 (Methanone, [4-(dimethylamino)phenyl][2-[3-(hexadecyloxy)-1H-indol-1-yl]phenyl]-)

• Product Name: Methanone, [4-(dimethylamino)phenyl][2-[3-(hexadecyloxy)-1H-indol-1-yl]phenyl]-
• CAS No: 2484872-84-4
• MF: C₃₉H₅₂N₂O₂
• MW: 580.842391014099
• CID: 5175173
• Update Time: 2025-06-11

Methanone, [4-(dimethylamino)phenyl][2-[3-(hexadecyloxy)-1H-indol-1-yl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(dimethylamino)phenyl][2-[3-(hexadecyloxy)-1H-indol-1-yl]phenyl]-

• Inchi： 1S/C39H52N2O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-21-30-43-38-31-41(36-24-19-17-22-34(36)38)37-25-20-18-23-35(37)39(42)32-26-28-33(29-27-32)40(2)3/h17-20,22-29,31H,4-16,21,30H2,1-3H3
• InChI Key： PMCHUPKYIPMGQS-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(N(C)C)C=C1)(C1=CC=CC=C1N1C2=C(C=CC=C2)C(OCCCCCCCCCCCCCCCC)=C1)=O

Additional information on Methanone, [4-(dimethylamino)phenyl][2-[3-(hexadecyloxy)-1H-indol-1-yl]phenyl]-

Methanone, [4-(dimethylamino)phenyl][2-[3-(hexadecyloxy)-1H-indol-1-yl]phenyl]-: A Comprehensive Overview

Methanone, [4-(dimethylamino)phenyl][2-[3-(hexadecyloxy)-1H-indol-1-yl]phenyl]- is a complex organic compound with the CAS registry number 2484872-84-4. This compound is characterized by its unique structure, which combines a methanone group with two distinct aromatic systems. The molecule features a dimethylamino-substituted phenyl group and a phenyl ring substituted with an indole moiety. The indole group itself is further modified with a hexadecyloxy substituent, adding to the compound's structural complexity and potential functional properties.

The synthesis of this compound likely involves multi-step organic reactions, including nucleophilic substitutions, condensations, and possibly coupling reactions. The presence of the dimethylamino group suggests that the compound may exhibit basic properties, while the indole moiety could contribute to its potential biological activity. The hexadecyloxy group introduces a long hydrocarbon chain, which may enhance the compound's solubility in organic solvents and potentially improve its bioavailability if used in pharmacological applications.

Recent studies have highlighted the importance of such complex molecules in various fields, including drug discovery and materials science. For instance, compounds with indole moieties are known for their potential as kinase inhibitors or anti-inflammatory agents. The dimethylamino group could further modulate the compound's pharmacokinetic properties, making it a promising candidate for therapeutic applications. Additionally, the long hydrocarbon chain may enable the compound to serve as a building block for amphiphilic molecules or self-assembling materials.

In terms of applications, Methanone, [4-(dimethylamino)phenyl][2-[3-(hexadecyloxy)-1H-indol-1-yl]phenyl]- could be utilized in the development of novel pharmaceuticals or advanced materials. Its structural features suggest that it may exhibit interesting electronic properties, making it suitable for use in organic electronics or as a component in functional polymers. Furthermore, the compound's ability to form hydrogen bonds due to its methanone and indole groups could enhance its compatibility with biological systems.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Research into similar molecules has shown that aromatic systems with electron-donating groups like dimethylamino can influence biodegradation rates. The presence of the hexadecyloxy group may also affect the compound's persistence in different environmental media.

In conclusion, Methanone, [4-(dimethylamino)phenyl][2-[3-(hexadecyloxy)-1H-indol-1-yl]phenyl]- represents a fascinating example of a structurally complex organic compound with diverse potential applications. Its unique combination of functional groups makes it an intriguing subject for further research across multiple disciplines. As scientific advancements continue to uncover new possibilities for such molecules, their role in driving innovation in chemistry and related fields will undoubtedly grow.